molecular formula C10H9BrN2 B1371680 5-bromo-3-cyclopropyl-1H-indazole CAS No. 911305-80-1

5-bromo-3-cyclopropyl-1H-indazole

Cat. No. B1371680
CAS RN: 911305-80-1
M. Wt: 237.1 g/mol
InChI Key: JRSSYANVUSLZAY-UHFFFAOYSA-N
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Description

5-bromo-3-cyclopropyl-1H-indazole is a chemical compound with the molecular formula C10H9BrN2 . It is mainly used as a raw material in chemical synthesis for the preparation of other compounds .


Synthesis Analysis

The synthesis of 5-bromo-3-cyclopropyl-1H-indazole involves transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .


Molecular Structure Analysis

The molecular structure of 5-bromo-3-cyclopropyl-1H-indazole consists of a five-membered indazole ring substituted with a bromine atom at the 5th position and a cyclopropyl group at the 3rd position . The molecular weight of this compound is 237.1 g/mol .

Scientific Research Applications

Antiproliferative Activities

Indazole derivatives have been studied for their potential in inhibiting the growth of various neoplastic cell lines. They are particularly researched for their effects on clinically isolated cancer types such as leukemia, lung, colon, and breast cancer. The focus is on understanding their mechanism in blocking cell cycle phases and their efficacy at low concentrations .

Serotonin Antagonists

Some indazole compounds are synthesized to act as potent and selective serotonin (5-HT) antagonists. These studies include structure-activity relationship (SAR) investigations to optimize their effectiveness against specific serotonin receptors .

Anti-HIV Research

Indazole derivatives have also been explored for their potential as anti-HIV agents. Molecular docking studies are performed to evaluate their effectiveness in inhibiting HIV-1 .

Synthetic Methodologies

Research into indazoles includes developing new synthetic approaches for creating these compounds. This involves transition metal-catalyzed reactions and reductive cyclization reactions, which are crucial for producing various indazole derivatives with potential medicinal applications .

Safety and Hazards

5-bromo-3-cyclopropyl-1H-indazole is harmful by inhalation, in contact with skin, and if swallowed . It is recommended to wear personal protective equipment, avoid dust formation, and use only under a chemical fume hood .

properties

IUPAC Name

5-bromo-3-cyclopropyl-2H-indazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9BrN2/c11-7-3-4-9-8(5-7)10(13-12-9)6-1-2-6/h3-6H,1-2H2,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRSSYANVUSLZAY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=C3C=C(C=CC3=NN2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30670295
Record name 5-Bromo-3-cyclopropyl-2H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30670295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

237.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

911305-80-1
Record name 5-Bromo-3-cyclopropyl-2H-indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30670295
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-Bromo-3-cyclopropyl-1H-indazole
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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